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Compound of Interest

Compound Name: Tetrabutylammonium Thiocyanate

Cat. No.: B1334961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium thiocyanate [(C₄H₉)₄N][SCN] is a quaternary ammonium salt utilized in

various chemical applications, including as a phase-transfer catalyst and in the synthesis of

organic thiocyanates. A thorough understanding of its thermal stability is paramount for its safe

handling, storage, and application in thermally sensitive processes. This technical guide

provides a comprehensive analysis of the thermal decomposition of tetrabutylammonium
thiocyanate, drawing upon available data for the compound and its structural analogs.

Physicochemical Properties
A summary of the key physical and chemical properties of tetrabutylammonium thiocyanate
is presented in the table below.

Property Value Reference(s)

Molecular Formula C₁₇H₃₆N₂S [1][2]

Molecular Weight 300.55 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 120-123 °C [1]
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Thermal Stability and Decomposition
Direct experimental data detailing the precise thermal decomposition temperature of

tetrabutylammonium thiocyanate from thermogravimetric analysis (TGA) or differential

scanning calorimetry (DSC) is not readily available in peer-reviewed literature. However,

insights into its thermal stability can be inferred from studies on analogous quaternary

ammonium salts.

Generally, the thermal stability of tetrabutylammonium salts is influenced by the nature of the

anion. For instance, studies on various tetrabutylammonium salts have shown a range of

decomposition temperatures. While specific data for the thiocyanate salt is absent, it is crucial

to experimentally determine its thermal decomposition profile to ensure safe operating limits.

Proposed Experimental Protocol for Thermal
Analysis
To elucidate the thermal decomposition profile of tetrabutylammonium thiocyanate, a

standard methodology involving thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) is recommended. The following is a proposed experimental protocol based

on common practices for analyzing similar compounds.

Objective: To determine the onset of decomposition and the thermal decomposition profile of

tetrabutylammonium thiocyanate.

Instrumentation:

Thermogravimetric Analyzer (TGA) coupled with a mass spectrometer (MS) or Fourier-

transform infrared spectrometer (FTIR) for evolved gas analysis.

Differential Scanning Calorimeter (DSC).

Experimental Conditions:
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Parameter TGA DSC

Sample Mass 5-10 mg 2-5 mg

Sample Pan Platinum or Alumina
Aluminum (hermetically

sealed)

Atmosphere Inert (e.g., Nitrogen or Argon) Inert (e.g., Nitrogen or Argon)

Flow Rate 50-100 mL/min 20-50 mL/min

Heating Rate 10 °C/min 10 °C/min

Temperature Range Ambient to 600 °C Ambient to 400 °C

Procedure:

Sample Preparation: Accurately weigh the specified amount of tetrabutylammonium
thiocyanate into the appropriate sample pan.

Instrument Setup: Place the sample pan in the instrument and purge with the inert gas for a

sufficient time to ensure an inert atmosphere.

Thermal Program: Heat the sample according to the specified temperature program.

Data Analysis:

TGA: Determine the onset of mass loss and the temperatures corresponding to maximum

rates of decomposition from the TGA and derivative thermogravimetric (DTG) curves.

Analyze the evolved gases using MS or FTIR to identify the decomposition products.

DSC: Identify endothermic and exothermic events, such as melting and decomposition,

from the DSC thermogram.

The following diagram illustrates the proposed experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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